Cas no 801166-02-9 (Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-)

• Product name: Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-
• CAS No: 801166-02-9
• MF: C₁₃H₁₇N₃
• MW: 215.29418
• CID: 712806
• PubChem ID: 136262363

Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[b]pyrrole-3-ethanamine,1,8-dihydro-2-methyl-8-(methylimino)-
• Cyclohepta[b]pyrrole,3-(2-aminoethyl)-1,8-dihydro-2-methyl-8-(methylimino)- (8CI)
• Cyclohepta[b]pyrrole,3-(2-aminoethyl)-1,8-dihydro-2-methyl-8-(methylimino)-(8ci)
• 801166-02-9

• Inchi： InChI=1S/C13H17N3/c1-9-10(7-8-14)11-5-3-4-6-12(15-2)13(11)16-9/h3-6,16H,7-8,14H2,1-2H3
• InChI Key： LDAUBDWSWAEVFU-UHFFFAOYSA-N
• SMILES： CC1=C(C2=C(N1)C(=NC)C=CC=C2)CCN

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.2Ų